Molecular Weight and Lipophilicity Advantage Over Unsubstituted Analog
[1-(Aminomethyl)-3-ethylcyclohexyl]methanol exhibits a higher molecular weight (171.28 g/mol) and greater lipophilicity (XLogP3 = 1.6) than its closest unsubstituted analog, [1-(aminomethyl)cyclohexyl]methanol (MW = 143.23 g/mol; XLogP3 ≈ 0.9) [1]. The 28.05 g/mol mass increase and approximately 0.7 log unit rise in computed XLogP3 are attributable to the 3-ethyl substituent, which enhances hydrophobic surface area and influences blood–brain barrier permeability predictions.
| Evidence Dimension | Molecular weight and computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | MW 171.28 g/mol; XLogP3 1.6 |
| Comparator Or Baseline | [1-(aminomethyl)cyclohexyl]methanol: MW 143.23 g/mol; XLogP3 0.9 |
| Quantified Difference | MW increase: 28.05 g/mol; XLogP3 increase: approximately +0.7 |
| Conditions | Computed values from PubChem (XLogP3 3.0) and vendor-reported molecular weights |
Why This Matters
Higher lipophilicity and molecular weight can improve membrane permeability and metabolic stability, which is critical when selecting building blocks for CNS-penetrant drug candidates.
- [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source
